Cas no 1396712-59-6 (4-[(3,5-difluorophenyl)methanesulfonyl]-2-phenylmorpholine)

• Product Name: 4-[(3,5-difluorophenyl)methanesulfonyl]-2-phenylmorpholine
• CAS No: 1396712-59-6
• MF: C₁₇H₁₇F₂NO₃S
• MW: 353.383590459824
• CID: 5400919
• Update Time: 2025-05-20

4-[(3,5-difluorophenyl)methanesulfonyl]-2-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-[[(3,5-Difluorophenyl)methyl]sulfonyl]-2-phenylmorpholine
• 4-[(3,5-difluorophenyl)methanesulfonyl]-2-phenylmorpholine

• Inchi： 1S/C17H17F2NO3S/c18-15-8-13(9-16(19)10-15)12-24(21,22)20-6-7-23-17(11-20)14-4-2-1-3-5-14/h1-5,8-10,17H,6-7,11-12H2
• InChI Key： WDQWSEYZOMUXKP-UHFFFAOYSA-N
• SMILES： N1(S(CC2=CC(F)=CC(F)=C2)(=O)=O)CCOC(C2=CC=CC=C2)C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 486.6±55.0 °C(Predicted)
• pka: -7.47±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-[(3,5-difluorophenyl)methanesulfonyl]-2-phenylmorpholine

Comprehensive Overview of 4-[(3,5-difluorophenyl)methanesulfonyl]-2-phenylmorpholine (CAS No. 1396712-59-6)

4-[(3,5-difluorophenyl)methanesulfonyl]-2-phenylmorpholine (CAS No. 1396712-59-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonyl-containing morpholine derivatives, which are increasingly studied for their bioactivity and utility in drug discovery. The presence of both difluorophenyl and phenylmorpholine moieties contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for fluorinated compounds like 4-[(3,5-difluorophenyl)methanesulfonyl]-2-phenylmorpholine has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic profiles of drug candidates. This compound's sulfonyl group further enhances its potential as a building block for designing enzyme inhibitors or receptor modulators, aligning with current trends in targeted drug development.

Researchers and industry professionals frequently search for information on CAS 1396712-59-6 and its analogs to understand their synthetic pathways, physicochemical properties, and potential applications. Common queries include "synthesis of 4-[(3,5-difluorophenyl)methanesulfonyl]-2-phenylmorpholine" and "biological activity of fluorinated morpholine derivatives," reflecting the compound's relevance in both academic and industrial settings. Its structural complexity also makes it a valuable candidate for computational chemistry studies, particularly in molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses.

The compound's morpholine ring is a notable feature, as morpholine derivatives are widely utilized in pharmaceuticals due to their versatility and ability to interact with biological targets. Coupled with the difluorophenyl group, this structure offers a balance of lipophilicity and electronic effects, which are critical for optimizing drug-like properties. Recent publications have highlighted the role of similar compounds in addressing challenges such as drug resistance and selective targeting, further elevating the interest in 4-[(3,5-difluorophenyl)methanesulfonyl]-2-phenylmorpholine.

From a synthetic chemistry perspective, the preparation of CAS 1396712-59-6 involves multi-step organic transformations, including sulfonylation and fluorination reactions. These processes are often optimized for yield and purity, given the compound's potential as an intermediate in high-value applications. Environmental and regulatory considerations also play a role in its synthesis, with researchers exploring greener methodologies to align with sustainable chemistry principles.

In summary, 4-[(3,5-difluorophenyl)methanesulfonyl]-2-phenylmorpholine (CAS No. 1396712-59-6) represents a compelling case study in the intersection of fluorine chemistry and drug design. Its structural attributes and potential applications make it a valuable subject for ongoing research, particularly in the context of emerging therapeutic needs and advanced material science. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in innovative chemical and pharmacological studies.